Cas no 88229-23-6 (Benzamide, 3-fluoro-N-2-propenyl-)

Benzamide, 3-fluoro-N-2-propenyl- structure
88229-23-6 structure
Product Name:Benzamide, 3-fluoro-N-2-propenyl-
CAS No:88229-23-6
MF:C10H10FNO
MW:179.190906047821
CID:640501
PubChem ID:4446167
Update Time:2025-04-19

Benzamide, 3-fluoro-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 3-fluoro-N-2-propenyl-
    • 3-fluoro-N-prop-2-enylbenzamide
    • DTXSID90403389
    • 88229-23-6
    • AKOS002945140
    • Inchi: 1S/C10H10FNO/c1-2-6-12-10(13)8-4-3-5-9(11)7-8/h2-5,7H,1,6H2,(H,12,13)
    • InChI Key: WFGOROYRCXOKHD-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C(NCC=C)=O

Computed Properties

  • Exact Mass: 179.074642105g/mol
  • Monoisotopic Mass: 179.074642105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 29.1Ų
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